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Compound of Interest

Compound Name: PMX 205 Trifluoroacetate

Cat. No.: B10800830 Get Quote

Safety Handling Protocols for PMX 205
Trifluoroacetate Powder
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling of PMX
205 Trifluoroacetate powder, a potent C5a receptor peptide antagonist.[1] Due to its

pharmacological activity, this compound should be handled with care by personnel trained in

the safe management of potent pharmaceutical ingredients.[2]

Compound Information and Physical Properties
PMX 205 is a cyclic hexapeptide that acts as a potent antagonist of the C5a receptor (C5aR),

with an IC50 of 31 nM.[3][4][5] It is an orally active and brain-penetrant compound that has

been shown to block inflammatory signaling in various animal models.[3][5] The trifluoroacetate

salt is a common formulation for research use.

Table 1: Physical and Chemical Properties of PMX 205 Trifluoroacetate
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Property Value Source

Molecular Formula C47H63F3N10O8 [6]

Molecular Weight 953.06 g/mol [6]

Appearance Crystalline solid [5]

Purity ≥95% to 99.50% [1][5]

Storage Temperature -20°C, sealed from moisture [1][6]

Solubility

Water: Soluble to 1 mg/mL with

sonicationDMF: 30

mg/mLDMSO: 30

mg/mLEthanol: 30

mg/mLEthanol:PBS (pH 7.2)

(1:6): 0.14 mg/mL

[1][3][4]

Hazard Identification and Safety Precautions
While a specific Safety Data Sheet (SDS) for the trifluoroacetate salt of PMX 205 is not readily

available, the SDS for PMX 205 acetate indicates that the compound is considered toxic and a

moderate to severe irritant to the skin and eyes.[2] It is crucial to handle this substance as a

potent pharmacologically active ingredient.[2]

Table 2: Hazard Identification and Recommended Safety Measures

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://file.medchemexpress.com/batch_PDF/HY-110136A/PMX-205-Trifluoroacetate-DataSheet-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-110136A/PMX-205-Trifluoroacetate-DataSheet-MedChemExpress.pdf
https://www.sapphirebioscience.com/product/NS01871040/pmx-205-(trifluoroacetate-salt)
https://www.rndsystems.com/products/pmx-205_5196
https://www.sapphirebioscience.com/product/NS01871040/pmx-205-(trifluoroacetate-salt)
https://www.rndsystems.com/products/pmx-205_5196
https://file.medchemexpress.com/batch_PDF/HY-110136A/PMX-205-Trifluoroacetate-DataSheet-MedChemExpress.pdf
https://www.rndsystems.com/products/pmx-205_5196
https://www.caymanchem.com/product/13607/pmx-205-trifluoroacetate-salt
https://www.targetmol.com/compound/pmx-205_%28trifluoroacetate_salt%29
https://agnopharma.com/technical-briefs/potent-compound-handling-operations/
https://agnopharma.com/technical-briefs/potent-compound-handling-operations/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10800830?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Description
Recommended
Precautions & First Aid

Acute Toxicity (Oral, Dermal,

Inhalation)

Toxic.[2] The quantitative

toxicological properties (e.g.,

LD50/LC50) have not been

fully characterized. As a potent

compound, exposure should

be minimized.

Handling: Use appropriate

engineering controls (e.g.,

chemical fume hood, ventilated

balance enclosure) and

personal protective equipment

(PPE). Avoid inhalation of

powder and contact with skin

and eyes.[2]

Skin Irritation Moderate to severe irritant.[2]

Precautions: Wear nitrile

gloves (double-gloving

recommended), a lab coat,

and disposable sleeves. First

Aid: In case of skin contact,

immediately flush with copious

amounts of water and remove

contaminated clothing.[2]

Eye Irritation Moderate to severe irritant.[2]

Precautions: Wear safety

glasses or goggles. For

powder handling, a full-face

respirator is recommended.

First Aid: In case of eye

contact, flush with copious

amounts of water for at least

15 minutes, separating the

eyelids with fingers. Seek

medical attention.[2]

Inhalation Hazard Powder can be aerosolized

and inhaled.

Precautions: Handle in a well-

ventilated area, preferably

within a chemical fume hood or

other containment device. Use

a powered air-purifying

respirator (PAPR) for handling

larger quantities. First Aid: If
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inhaled, move to fresh air. If

breathing is difficult, provide

oxygen.[2]

Ingestion Hazard Potentially toxic if swallowed.

Precautions: Do not eat, drink,

or smoke in the laboratory.

Wash hands thoroughly after

handling. First Aid: If

swallowed, wash out the

mouth with water. Seek

immediate medical attention.

[2]

Occupational Exposure Limits (OELs): Specific OELs for PMX 205 Trifluoroacetate have not

been established. In the absence of such data, a precautionary approach is necessary. The

principles of Occupational Exposure Banding (OEB) for potent compounds should be applied,

which involves implementing stringent containment and control measures to minimize

exposure.

Experimental Protocols
General Handling and Storage Protocol
Receiving and Storage:

Upon receipt, inspect the container for any damage.

Store the container in a designated, well-ventilated, and secure location at -20°C.[1][6]

Keep the container tightly sealed and protected from moisture.[6]

Weighing the Powder:

Perform all weighing operations within a certified chemical fume hood or a ventilated balance

enclosure to prevent inhalation of the powder.

Wear appropriate PPE: a lab coat, double nitrile gloves, and safety goggles. For larger

quantities, a PAPR is recommended.
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Use dedicated spatulas and weighing boats.

Clean the weighing area and equipment with a suitable solvent (e.g., 70% ethanol) after use

to decontaminate surfaces.

Dispose of all contaminated materials as hazardous waste.

Protocol for Preparation of a Stock Solution
This protocol provides a general guideline for preparing a stock solution. The choice of solvent

will depend on the specific experimental requirements.

Materials:

PMX 205 Trifluoroacetate powder

Appropriate solvent (e.g., DMSO, sterile water)

Sterile, conical-bottom tubes

Calibrated pipettes and sterile tips

Vortex mixer

Sonicator (optional, but recommended for aqueous solutions)

Procedure:

Equilibrate the vial of PMX 205 Trifluoroacetate powder to room temperature before

opening to prevent condensation.

Perform all operations in a laminar flow hood or a chemical fume hood.

Carefully weigh the desired amount of powder and transfer it to a sterile tube.

Add the calculated volume of the chosen solvent to the tube. For example, to prepare a 10

mM stock solution in DMSO (MW = 953.06 g/mol ), add 1.0493 mL of DMSO to 1 mg of the

powder.
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Vortex the solution until the powder is completely dissolved.

If preparing an aqueous solution, sonication may be necessary to achieve full dissolution

(e.g., for a 1 mg/mL solution in water).[1]

Once dissolved, the solution should be clear.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the stock solutions at -20°C or -80°C. Stock solutions in solvent are generally stable for

at least one month at -20°C and up to a year at -80°C.

Visualizations
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Safe Handling Workflow for PMX 205 Trifluoroacetate Powder

Preparation

Handling in Containment

Post-Handling

Conduct Risk Assessment

Gather Materials & PPE

Weigh Powder in Ventilated Enclosure

Prepare Solution in Fume Hood

Aliquot and Store at -20°C

Decontaminate Surfaces & Equipment

Dispose of Hazardous Waste

Doff PPE Correctly
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Caption: Workflow for safe handling of PMX 205 Trifluoroacetate powder.
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PPE Selection Protocol for PMX 205 Trifluoroacetate

Start: Handling PMX 205

Handling Powder?

Handling Solution?

No

Large Quantity?

Yes

Minimum PPE:
Lab Coat, Safety Glasses,

Single Gloves

No (Indirect Handling)

Enhanced PPE:
Lab Coat, Safety Goggles,

Double Gloves

Yes No (Small Quantity)

Full Protection:
Lab Coat, Full-Face Respirator,

Double Gloves, Sleeves

Yes

Click to download full resolution via product page

Caption: Decision tree for selecting appropriate PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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